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Introduction

NJH-2-057 is a novel Deubiquitinase-Targeting Chimera (DUBTAC) designed for the targeted
protein stabilization of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR).
Specifically, it is engineered to rescue the misfolded and rapidly degraded AF508-CFTR
mutant, the most common mutation causing cystic fibrosis. NJH-2-057 is a bifunctional
molecule that links the CFTR corrector lumacaftor to EN523, a recruiter of the deubiquitinase
OTUBL.[1] By bringing OTUBL into proximity with the ubiquitinated AF508-CFTR, NJH-2-057
facilitates the removal of ubiquitin chains, thereby preventing the protein's degradation by the
proteasome and promoting its stabilization and trafficking to the cell membrane. These
application notes provide detailed protocols for the preparation and solubilization of NJH-2-057
in Dimethyl Sulfoxide (DMSO) for in vitro studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of NJH-2-057
solutions in DMSO.
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Parameter Value Reference
Molecular Weight 810.84 g/mol MedchemExpress
Solubility in DMSO 100 mg/mL MedchemExpress
Molar Solubility in DMSO 123.33 mM MedchemExpress
Recommended Stock

, 10 mM MedchemExpress
Concentration
Typical Working Concentration 10 puM ResearchGate

) -20°C for 1 month; -80°C for 6

Storage of Stock Solution MedchemExpress

months

Experimental Protocols

Preparation of a 10 mM NJH-2-057 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of NJH-2-057 from a solid

powder using DMSO as the solvent.
Materials:

¢ NJH-2-057 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
o Calibrated micropipettes

e \ortex mixer

o Water bath or heat block capable of reaching 60°C

o Ultrasonic bath
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Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination, especially for cell-based assays.

e Weighing the Compound: Accurately weigh the desired amount of NJH-2-057 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.11 mg of NJH-2-057
(Molecular Weight: 810.84 g/mol ).

e Adding Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the NJH-2-057 powder. It is crucial to use newly opened DMSO as it is hygroscopic, and
absorbed water can affect the solubility of the compound.

» Dissolution: To aid in dissolution, perform the following steps:
o Vortexing: Vortex the solution vigorously for 1-2 minutes.

o Warming: Gently warm the solution to 60°C using a water bath or heat block. Intermittently
vortex the solution during warming.

o Ultrasonication: Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete
dissolution.

 Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Preparation of a 10 yM Working Solution

This protocol describes the dilution of the 10 mM stock solution to a final working concentration
of 10 uM in cell culture medium.

Materials:
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10 mM NJH-2-057 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM NJH-2-057 stock solution at
room temperature.

» Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial
dilution. For example, first, prepare an intermediate dilution of 1 mM by adding 10 pL of the
10 mM stock to 90 pL of cell culture medium.

 Final Dilution: Add 1 pL of the 1 mM intermediate dilution to 99 pL of cell culture medium to
achieve the final 10 uM working concentration. The final concentration of DMSO in the
working solution should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Mixing: Gently mix the working solution by pipetting up and down.

e Application: The 10 uM working solution is now ready to be added to your cell-based assay.

Visualizations
Signaling Pathway of NJH-2-057 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15389902/docs#application-notes-and-protocols-for-
njh-2-057-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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